In this report we demonstrate that a paper based flexible gamma ray detector can be made using hybrid halide perovskite methyl ammonium lead bromide (CH3NH3PbBr3 or MAPB). The wearable paper based detector is solution processed and works at room temperature. It detects gamma ray by a direct method by change of its resistance on exposure to gamma ray and uses IDE (interdigitated electrodes) for boosting current response. This detector grown on a substrate like a paper with large active area, shows a maximum calibrated sensitivity of 5.26 μC Gy−1 cm−2 and a reasonable mobility—life time product ( μτ ) ∼2 × 10−5 cm2 V−1. The detector can be operated in a wide range of gamma photon energy between 100 KeV to 1100 KeV and can detect radiation down to 0.01 μCi activity, which is noise limited. The paper detector shows a good shelf life of more than 6 months and a fast response time of a few seconds. The detector has a high degree of sustenance under exposure to high dose of Gamma radiation and was tested for a cumulative dose of minimum 1.6 KGy. The detector has low power consumption with can operate down to 1 V direct current (DC) bias and with a detector current of ∼1nA. The sensitivity increases with bias and shows saturation beyond 40 V bias. Such a low power flexible gamma detector is expected to have application potential in areas like health care and point of use quick radiation detection.

A flexible and printable temperature sensor was proposed for a fast detection of temperature measurements. A hybrid composite of zinc oxide (ZnO) and a conductive polymer poly(3,4-ethylenedioxythiophene):poly(styrenesulfonicacid) (PEDOT:PSS) was utilized as the temperature-sensing layer. An interdigitated electrodes structure based on silver (Ag) ink was used to electrically connect the composite through a facile drop-casting technique. A standout aspect of this work is the presentation of ZnO/PEDOT:PSS as a temperature-sensing layer. The PEDOT:PSS flakes were connected by hydrothermally prepared ZnO nanorods, which increased the composite sheets’ electrical conductivity. The linearity, sensitivity, stability and dynamic response of the flexible sensor were examined from a temperature of 29 °C–60 °C. The sensor has high sensitivity of 1.06% °C−1 with response and recovery times of 5 s and 12.7 s, respectively. This work clearly demonstrates the potential of ZnO/PEDOT:PSS composite for flexible temperature sensor and adds to the rapidly expanding field of personalized mobile healthcare.

The development of wireless sensing technologies paves the way for advances in the fields of wearable devices, prosthetics and robotics. Wireless communication between sensors and readers plays an important role in recent Internet of Things technologies. Among many types of wireless sensing devices, wireless passive radio frequency devices including inductor-capacitor (LC) resonators have been spotlighted. However, passive LC sensors suffer from short-range wireless detection, and their fabrication requires several processes. Here, we design a 3D integrated wireless compact LC location sensor fabricated using the 3D printing method for multi-layered devices. The fabricated wireless sensing system shows an increased wireless readout distance of up to 10 cm. In addition, a dielectric material with high dielectric permittivity has been applied to enhance the quality factor of the sensors by 2.5 times with improved wireless detection.

This report demonstrates the development of a WS2/Ti3C2T X nanohybrid-based multifunctional physical sensor (pressure, strain, and humidity) on a textile cloth. The fabricated sensor demonstrates excellent sensitivity and gauge factor of 3.66198 kPa−1, 3.17119, and 1.61787 towards pressure, strain, and humidity stimuli, respectively, with exceptional long-term stability showing an insignificant change in performance over ∼4000 and ∼4200 cycles. The underlying transduction mechanism for the fabricated piezoresistive multifunctional physical sensor is explained utilizing the intrinsic piezoresistive effect as well as the modulation of the Schottky barrier height exhibited by the WS2/Ti3C2T x at the local heterojunctions with the help of detailed band structures that are realized by ultraviolet photoelectron spectroscopy. A smartphone-based application was established to authenticate wireless incorporation of the fabricated multifunctional physical sensors to demonstrate applications such as tetraplegic call detection, mood detection, and dry/wet skin monitoring system. The successful demonstration of connected healthcare applications using the WS2/Ti3C2T x multifunctional sensor opens up new possibilities and applications in the fields of smart healthcare, e-textiles, and flexible electronics.

Finger gesture recognition (FGR) was extensively studied in recent years for a wide range of human-machine interface applications. Surface electromyography (sEMG), in particular, is an attractive, enabling technique in the realm of FGR, and both low and high-density sEMG were previously studied. Despite the clear potential, cumbersome electrode wiring and electronic instrumentation render contemporary sEMG-based finger gestures recognition to be performed under unnatural conditions. Recent developments in smart skin technology provide an opportunity to collect sEMG data in more natural conditions. Here we report on a novel approach based on soft 16 electrode array, a miniature and wireless data acquisition unit and neural network analysis, in order to achieve gesture recognition under natural conditions. FGR accuracy values, as high as 93.1%, were achieved for 8 gestures when the training and test data were from the same session. For the first time, high accuracy values are also reported for training and test data from different sessions for three different hand positions. These results demonstrate an important step towards sEMG based gesture recognition in non-laboratory settings, such as in gaming or Metaverse.

The ability to detect impact waves and their propagation across materials is the key to structural health monitoring and defect detection of materials. To detect impact waves from a certain type of structures, it is important for a sensor to be highly flexible and complex in shape. Direct ink write (DIW) allows for the manufacturing of complex sensors. This article presents the fabrication of a flexible impact wave propagation sensor (IWPS) through the DIW technique. The dispersion of a ferroelectric ceramic material barium titanate (BaTiO3, or BTO) in polydimethylsiloxane (PDMS), not only enhances the flexibility of the 3D (three-dimensional) printed sensor but also ensures the uniform piezoelectric response throughout the whole sensor. This research explored the impact load generated impact wave in the flexible sensor and sensing response. The capability of DIW for multi-material printing was utilized to print multi-walled carbon nanotube based electrodes on BTO/PDMS stretchable composites. A total of 50 wt% of BTO in the PDMS matrix resulted in a piezoelectric coefficient of 20 pC N−1 after contact poling of IWPS. Upon applying impact loading at the center of the sensor, an impact wave was generated which gradually diminished with the distance from the origin of the applied impact load. The impact wave propagation was quantitatively characterized by measuring output voltage from different nodes of IWPS. Additionally, from the voltage response time difference at different locations of the sensor, the particle-wave velocity of a certain material attached to IWPS was determined in this research. Using the custom-designed IWPS, it was found that the particle-wave velocity of stainless steel and low-density polyethylene were 5625 m s−1 and 2000 m s−1 respectively, which are consistent with their theoretical values.

The proliferation of electronic devices has made electromagnetic interference (EMI) shielding an exponentially growing business. Regulatory requirements change constantly as new technologies continue to emerge. Innovations in materials and new advances in shielding implementation techniques are needed to pass regulatory compliance tests at an affordable cost. Here, we print various EMI shielding materials such as copper, silver and a composite of copper with Fe3O4 using plasma jet printing. Printing enables shields only a few microns thick capable of high shielding effectiveness. Copper’s EMI shielding performance is primarily contributed by reflection mechanism, as expected and this is known to cause secondary pollution. A Green Index for EMI shielding, given by the ratio of absorption and reflection contributions to shielding, indicates values lower than 0.1 for printed copper films.

Facile high-resolution patterning of silver nanowires (AgNWs) is a key enabling technology for expanding their usage to flexible and stretchable electronics applications. Although various patterning methods have been proposed, only high-cost and complex mask-based methods have demonstrated potential micrometer-scale pattern-ability, which have no design freedom of changing patterns in a facile manner. Herein, we suggest a maskless high-resolution patterning method by combining an adhesive underlayer and inkjet-printed conductive polymer patterns. AgNWs located between them are tightly bonded and thus are resistant to a solvent-based rinsing process. AgNWs under the conductive polymer patterns remain while uncovered AgNWs are removed during the rinsing process. Our approach allows easy patterning of AgNWs on various substrates including glass, plastic, and stretchable elastomer. The excellent mechanical properties of AgNW interconnects are demonstrated in a stretchable light-emitting diode array. By introducing an electrohydrodynamic printing method, high-resolution AgNW patterns with linewidths below 20 µm are fabricated, which are used for a heater based on transparent grid AgNW electrodes. Based on our results, we believe that our method paves the way for a convenient patterning process of high-resolution electrode circuits with a high degree of freedom even on a deformable platform.

Inkjet printing that ensures superior patternability and customizability can be fully exploited as top electrodes in thin-film-based light-emitting devices. However, direct inkjet printing onto multi-layered thin films severely damages the underlying functional layers due to intermixing with the ink solvents, resulting in poor device efficiencies. Here, we report a lamination of inkjet-printed Ag electrodes as a top cathode for polymer light-emitting diodes (PLEDs). The organometallic Ag ink was printed on surface-modified elastomers with stable wettability, and drop spacing was further optimized for low surface roughness. The lamination of Ag cathodes establishes intimate contact between the electrodes and the functional layers, allowing light emission of PLEDs along the printed patterns. Furthermore, additional heat treatment improves the electron injection, resulting in a reduction of turn-on voltage and higher current/power efficiencies. To illustrate the practicability of our laminated PLEDs, we demonstrate passive-matrix driven PLEDs with all-inkjet-printed electrodes by laminating the top cathode arrays crossing the bottom inkjet-printed anodes.

Metal-based materials, such as silver or copper, are highly desired as current collector materials for flexible energy storage due to their excellent electrical properties but lack the long-term operational electrochemical stability. Herein we report a method to prevent the corrosion of such materials, while fully exploiting their electrical properties. This was achieved by covering the current collector with an electrochemically stable conductive carbon-based layer. The barrier layer allows the flow of charge between the electrically conductive elements of the textile composite electrodes, while protecting the current collector from contacting the electrolyte. The areal power and energy densities obtained after 1000 bending cycles were 29.88 and 0.01 mWh cm−2, respectively, with no evident degradation. Additionally, patterned current collectors were designed to deposit lower quantities of ink, without detriment to electrochemical performance. After 1000 bending cycles, the textile composite supercapacitors (TCSs) having 50% less current collector material demonstrated an areal power and energy density of 28.08 and 0.01 mWh cm−2, respectively. The proposed strategy is essential in enabling the utilisation of highly conductive metal-based inks, improving the rate capabilities and long-term operation of wearable energy storage devices, while maximising specific power and energy densities of TCSs, and decreasing the manufacturing cost.